Cas no 2228957-66-0 (tetrabutylammonium 1-(tert-butoxycarbonyl)piperidine-3-sulfonate)

• Product Name: tetrabutylammonium 1-(tert-butoxycarbonyl)piperidine-3-sulfonate
• CAS No: 2228957-66-0
• MF: C₂₆H₅₄N₂O₅S
• MW: 506.782367229462
• CID: 5261526
• Update Time: 2025-05-21

tetrabutylammonium 1-(tert-butoxycarbonyl)piperidine-3-sulfonate Chemical and Physical Properties

Names and Identifiers

• tetrabutylazanium 1-[(tert-butoxy)carbonyl]piperidine-3-sulfonate
• 1-[(2-Methylpropan-2-yl)oxycarbonyl]piperidine-3-sulfonate;tetrabutylazanium
• CID 137949000
• tetrabutylammonium 1-(tert-butoxycarbonyl)piperidine-3-sulfonate

• Inchi： 1S/C16H36N.C10H19NO5S/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-10(2,3)16-9(12)11-6-4-5-8(7-11)17(13,14)15/h5-16H2,1-4H3;8H,4-7H2,1-3H3,(H,13,14,15)/q+1;/p-1
• InChI Key： ZOTFQYFZIBPLCO-UHFFFAOYSA-M
• SMILES： S(C1CN(C(=O)OC(C)(C)C)CCC1)(=O)(=O)[O-].[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 481
• Topological Polar Surface Area: 95.1

Additional information on tetrabutylammonium 1-(tert-butoxycarbonyl)piperidine-3-sulfonate

Comprehensive Overview of Tetrabutylammonium 1-(tert-butoxycarbonyl)piperidine-3-sulfonate (CAS No. 2228957-66-0)

The compound Tetrabutylammonium 1-(tert-butoxycarbonyl)piperidine-3-sulfonate (CAS No. 2228957-66-0) is a highly specialized chemical reagent widely utilized in organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring a piperidine core protected by a tert-butoxycarbonyl (Boc) group and a sulfonate anion stabilized by tetrabutylammonium, makes it a versatile intermediate for constructing complex molecules. This article delves into its properties, applications, and relevance in contemporary scientific advancements.

In recent years, the demand for Boc-protected intermediates like Tetrabutylammonium 1-(tert-butoxycarbonyl)piperidine-3-sulfonate has surged due to their critical role in peptide synthesis and drug discovery. Researchers frequently search for "Boc-piperidine derivatives" or "sulfonate salts in organic chemistry," reflecting its importance in developing protease inhibitors and kinase modulators. The compound’s compatibility with green chemistry principles—such as reducing hazardous byproducts—aligns with the growing focus on sustainable methodologies.

The tetrabutylammonium counterion in this compound enhances solubility in non-polar solvents, a feature often queried in forums discussing "phase-transfer catalysis" or "polarity modulation in reagents." This property is pivotal for reactions requiring biphasic conditions, such as nucleophilic substitutions or esterifications. Additionally, the sulfonate group’s stability under acidic conditions makes it a preferred choice for protecting-group strategies, a topic trending in "protecting group chemistry" discussions.

From an industrial perspective, CAS No. 2228957-66-0 is increasingly referenced in patents related to "high-value pharmaceutical intermediates." Its utility in synthesizing N-heterocycles—a scaffold prevalent in 60% of FDA-approved drugs—highlights its commercial significance. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, addressing queries about "quality control for synthetic intermediates."

Emerging trends also link this compound to "click chemistry" and "bioorthogonal reactions," where its sulfonate moiety facilitates ligation processes. As AI-driven drug design gains traction, computational studies exploring "molecular docking of sulfonates" further underscore its relevance. The compound’s low toxicity profile, a frequent search term like "safety of tetrabutylammonium salts," ensures compliance with regulatory standards.

In summary, Tetrabutylammonium 1-(tert-butoxycarbonyl)piperidine-3-sulfonate exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, from enabling greener syntheses to advancing drug development, position it as a cornerstone reagent in both academic and industrial settings.